Methyl 2-(5-methyl-2-nitrophenylthio)acetate

• Molecular Formula: C10H11NO4S
• Molecular Weight: 241.27 g/mol
• IUPAC Name: methyl 2-(5-methyl-2-nitrophenyl)sulfanylacetate
• InChI: InChI=1S/C10H11NO4S/c1-7-3-4-8(11(13)14)9(5-7)16-6-10(12)15-2/h3-5H,6H2,1-2H3
• InChI Key: IPNCTDBEIVAYTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])SCC(=O)OC

Description

Methyl 2-(5-methyl-2-nitrophenylthio)acetate is a useful research compound. Its molecular formula is C10H11NO4S and its molecular weight is 241.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl thioglycolate (3.18 g) was added to a mixture of 3-fluoro-4-nitrotoluene (4.65 g), sodium bicarbonate (3 g) and methanol (46 ml) and the mixture was heated to 70° C. for 5 hours. The mixture was cooled to ambient temperature and partitioned between diethyl ether and water. The organic phase was washed with a saturated aqueous sodium bicarbonate solution and with brine, dried (MgSO4) and evaporated. The residue was recrystallised from a mixture of diethyl ether and hexane to give methyl 2-(5-methyl-2-nitrophenylthio)acetate (6.5 g, 90%), m.p. 74°-75° C.